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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of newly discovered strontium aluminate

hydrate phases, with a primary focus on the hydrogarnet Sr3Al2(OH)12. It offers a

comprehensive overview of their synthesis, structure, and thermal properties, presenting

quantitative data in accessible formats and detailing experimental protocols for key

characterization techniques.

Introduction to Strontium Aluminate Hydrates
Strontium aluminate compounds are of significant interest for a range of applications, including

phosphorescent materials and specialized cements. While anhydrous phases are well-

documented, the hydrated forms are crucial for understanding the hydration mechanisms of

strontium-based cements and for the targeted synthesis of novel materials with unique

properties. Recent research has led to the isolation and characterization of new strontium

aluminate hydrate phases, offering new avenues for materials science and development.

This guide focuses on two key identified phases:

Tristrontium Dialuminate Dodecahydroxide (Strontium Hydrogarnet): Sr3Al2(OH)12

Strontium Aluminate Heptahydrate: SrAl2O4·7H2O (SrAH7)
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Quantitative Data on New Strontium Aluminate
Hydrate Phases
The following tables summarize the key quantitative data for the newly characterized strontium

aluminate hydrate phases.

Table 1: Crystallographic Data for Sr3Al2(OH)12

Parameter Value Reference

Crystal System Cubic [1]

Space Group Ia3d [1]

Lattice Parameter (a) 13.0319(1) Å [1]

Volume (V) 2213.1(2) Å³ [1]

Formula Units (Z) 8 [1]

Calculated Density (Dx) 3.128 g/cm³ [1]

Table 2: Atomic Coordinates for Sr3Al2(OH)12

Atom
Wyckoff
Position

x y z Occupancy

Sr 24c 0.125 0 0.25 1

Al 16a 0 0 0 1

O 96h 0.0381(2) 0.0469(2) 0.6517(2) 1

D 96h 0.0163(3) 0.1018(3) 0.7027(3) 0.9

Data obtained from Rietveld refinement of neutron powder diffraction data of Sr3Al2(O4D4)3.[1]

Table 3: Thermal Decomposition of Strontium Aluminate Hydrates
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Phase
Decompositio
n Steps

Temperature
Range

Products Reference

Sr3Al2(OH)12
Multi-step

dehydration

Starts around

300 °C

Sr-Al oxides

(e.g., SrAl2O4,

SrO)

[2]

SrAl2O4·7H2O

Formation

observed after 7

days of hydration

of strontium

aluminate

cement

- - [3][4]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of new strontium aluminate

hydrate phases are crucial for reproducible research.

Synthesis of Sr3Al2(OH)12
Method 1: Wet Milling[2]

Reactants: Stoichiometric amounts of Sr(OH)2·8H2O and γ-Al2O3 are used.

Milling: The reactants are placed in a planetary ball mill with water as the milling medium.

Duration: Milling is carried out for approximately 1 hour at room temperature.

Product Formation: Nanocrystalline Sr3Al2(OH)12 powder is formed through a dissolution-

precipitation mechanism.

Post-Processing: The resulting powder is collected and dried.

Method 2: Precipitation from Solution[5]

Precursors: An aqueous solution containing strontium and aluminum ions in the desired

stoichiometric ratio is prepared.
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Precipitation: The pH of the solution is adjusted to induce the precipitation of Sr3Al2(OH)12

near room temperature under normal pressure.

Aging: The precipitate is aged in the mother liquor to improve crystallinity.

Separation and Drying: The solid product is separated by filtration, washed, and dried at a

low temperature.

Method 3: Hydrothermal Synthesis

Reactants: A mixture of a strontium source (e.g., Sr(OH)2) and an aluminum source (e.g.,

Al(OH)3 or γ-Al2O3) in an aqueous medium.

Autoclave Treatment: The mixture is sealed in a Teflon-lined autoclave and heated to a

specific temperature (e.g., 150-200 °C) for a defined period.

Crystallization: Under hydrothermal conditions, Sr3Al2(OH)12 crystallizes directly.

Cooling and Collection: The autoclave is cooled, and the crystalline product is collected,

washed, and dried.

Characterization Techniques
X-Ray Diffraction (XRD)

Purpose: To identify the crystalline phases and determine their crystal structure.

Procedure: A powdered sample is irradiated with monochromatic X-rays, and the diffraction

pattern is recorded as a function of the diffraction angle (2θ).

Analysis: The positions and intensities of the diffraction peaks are used to identify the phases

present by comparison with standard diffraction databases. For detailed structural

information, Rietveld refinement of the powder diffraction data is performed.

Neutron Powder Diffraction

Purpose: To precisely determine the crystal structure, especially the positions of light atoms

like hydrogen (or deuterium).
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Procedure: A deuterated sample is typically used to reduce incoherent scattering from

hydrogen. The sample is irradiated with a neutron beam, and the diffraction pattern is

collected.

Analysis: Rietveld refinement is employed to refine the crystal structure parameters,

including atomic coordinates and site occupancies, from the neutron diffraction data.[1]

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

Purpose: To study the thermal stability and decomposition behavior of the hydrate phases.

Procedure: A small amount of the sample is heated at a constant rate in a controlled

atmosphere (e.g., air or inert gas). The change in mass (TGA) and the heat flow (DSC) are

recorded as a function of temperature.

Analysis: The TGA curve reveals the temperature ranges of dehydration and the

stoichiometry of the water loss. The DSC curve indicates whether the decomposition

processes are endothermic or exothermic.

Visualizations of Key Processes
Experimental Workflow for Hydrothermal Synthesis of
Sr3Al2(OH)12

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://journals.iucr.org/paper?st0526
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15147436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactant Preparation

Hydrothermal Synthesis Product Processing

Sr(OH)2

Mixingγ-Al2O3

H2O

Sealing in Autoclave Heating (150-200 °C) Cooling Filtration & Washing Drying Sr3Al2(OH)12 Powder

Click to download full resolution via product page

Caption: Hydrothermal synthesis workflow for Sr3Al2(OH)12.

Logical Relationship Diagram for Rietveld Refinement
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Caption: Iterative workflow of the Rietveld refinement method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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